Cas no 868144-74-5 (N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide)

• Product Name: N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide
• CAS No: 868144-74-5
• MF: C₂₂H₁₇NO₂
• MW: 327.375885725021
• CID: 6342004
• PubChem ID: 2145414
• Update Time: 2025-05-23

N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide
• 3-methyl-N-(4-phenylphenyl)-1-benzofuran-2-carboxamide
• AKOS024609168
• N-([1,1'-biphenyl]-4-yl)-3-methylbenzofuran-2-carboxamide
• N-{[1,1'-biphenyl]-4-yl}-3-methyl-1-benzofuran-2-carboxamide
• 868144-74-5
• F1701-0008

• Inchi： 1S/C22H17NO2/c1-15-19-9-5-6-10-20(19)25-21(15)22(24)23-18-13-11-17(12-14-18)16-7-3-2-4-8-16/h2-14H,1H3,(H,23,24)
• InChI Key： IEJCPVJCMRNNIW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(NC1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 327.125928785g/mol
• Monoisotopic Mass: 327.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide

Comprehensive Overview of N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide (CAS No. 868144-74-5)

The compound N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide (CAS No. 868144-74-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a biphenyl moiety and a benzofuran core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The compound's carboxamide group further enhances its versatility, enabling it to participate in hydrogen bonding and other molecular interactions.

In recent years, the demand for novel heterocyclic compounds like N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide has surged, driven by advancements in medicinal chemistry and materials engineering. A common query among scientists is how this compound compares to other benzofuran derivatives in terms of stability and reactivity. Studies suggest that its methyl-substituted benzofuran structure offers improved metabolic stability, making it a valuable scaffold for designing new therapeutics. Additionally, its biphenyl linkage provides rigidity, which is advantageous for developing high-performance polymers.

Another hot topic in the scientific community is the synthesis and scalability of CAS No. 868144-74-5. Researchers often search for optimized synthetic routes to produce this compound efficiently. Current methods involve multi-step organic reactions, including amide coupling and cyclization techniques. The compound's purity and yield are critical factors, especially for pharmaceutical applications where impurities can affect efficacy. Innovations in green chemistry have also sparked interest in developing eco-friendly synthesis protocols for N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide, aligning with global sustainability goals.

The potential applications of N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide extend beyond pharmaceuticals. Its aromatic and planar structure makes it suitable for optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Users frequently inquire about its optical properties, including absorption and emission spectra, which are crucial for these applications. Preliminary data indicate that the compound exhibits favorable luminescence characteristics, paving the way for its use in next-generation display technologies.

Safety and regulatory compliance are also key concerns for industries handling CAS No. 868144-74-5. While the compound is not classified as hazardous, proper handling and storage are essential to maintain its integrity. Researchers often seek information on its stability under various conditions, such as exposure to light or humidity. Robust analytical methods, including HPLC and NMR spectroscopy, are employed to ensure quality control throughout its lifecycle.

In summary, N-{1,1'-biphenyl-4-yl}-3-methyl-1-benzofuran-2-carboxamide (CAS No. 868144-74-5) is a multifaceted compound with broad-ranging implications in science and technology. Its structural uniqueness, combined with its potential in drug development and advanced materials, positions it as a subject of ongoing research. As interest in benzofuran-based compounds grows, this molecule is likely to remain at the forefront of innovation, addressing some of the most pressing challenges in modern chemistry.